Cas no 112241-66-4 (1-Dodecanaminium, N,N,N-triethyl-, phosphate (1:1))

1-Dodecanaminium, N,N,N-triethyl-, phosphate (1:1) structure
112241-66-4 structure
Product Name:1-Dodecanaminium, N,N,N-triethyl-, phosphate (1:1)
CAS No:112241-66-4
MF:C18H42NO4P
MW:367.504147052765
CID:1200039
PubChem ID:71336245
Update Time:2025-04-20

1-Dodecanaminium, N,N,N-triethyl-, phosphate (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Dodecanaminium, N,N,N-triethyl-, phosphate (1:1)
    • dihydrogen phosphate,dodecyl(triethyl)azanium
    • 112241-66-4
    • DTXSID60764090
    • N,N,N-Triethyldodecan-1-aminium dihydrogen phosphate
    • Inchi: 1S/C18H40N.H3O4P/c1-5-9-10-11-12-13-14-15-16-17-18-19(6-2,7-3)8-4;1-5(2,3)4/h5-18H2,1-4H3;(H3,1,2,3,4)/q+1;/p-1
    • InChI Key: FDUJYFRQGZDQDG-UHFFFAOYSA-M
    • SMILES: P(=O)([O-])(O)O.[N+](CC)(CC)(CC)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 367.28536
  • Monoisotopic Mass: 367.28514582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 214
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • PSA: 80.59
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